Cas no 2649033-63-4 (1-benzyl-2-(isocyanatomethyl)piperidine)

• Product Name: 1-benzyl-2-(isocyanatomethyl)piperidine
• CAS No: 2649033-63-4
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5990303
• PubChem ID: 133632377
• Update Time: 2025-10-31

1-benzyl-2-(isocyanatomethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-(isocyanatomethyl)piperidine
• EN300-1863199
• 2649033-63-4

• Inchi： 1S/C14H18N2O/c17-12-15-10-14-8-4-5-9-16(14)11-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-11H2
• InChI Key： GTAIGTSTKZSYPL-UHFFFAOYSA-N
• SMILES： O=C=NCC1CCCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-benzyl-2-(isocyanatomethyl)piperidine

1-Benzyl-2-(Isocyanatomethyl)Piperidine: A Comprehensive Overview

The compound 1-benzyl-2-(isocyanatomethyl)piperidine, identified by the CAS number 2649033-63-4, is a versatile and intriguing molecule with significant applications in various fields of chemistry and materials science. This compound, often referred to as benzyl isocyanatomethyl piperidine, has garnered attention due to its unique structural properties and potential for functionalization in advanced materials and drug delivery systems.

The molecular structure of 1-benzyl-2-(isocyanatomethyl)piperidine consists of a piperidine ring, a six-membered saturated cyclic amine, with a benzyl group attached at the 1-position and an isocyanatomethyl group at the 2-position. This configuration imparts the molecule with both aromatic and amine functionalities, making it highly reactive and suitable for various chemical transformations. The presence of the isocyanato group (-N=C=O) introduces additional reactivity, enabling the molecule to participate in reactions such as nucleophilic additions and polymerizations.

Recent studies have highlighted the potential of 1-benzyl-2-(isocyanatomethyl)piperidine in the development of novel materials with tailored properties. For instance, researchers have explored its use as a building block for synthesizing polyurethanes with enhanced mechanical strength and thermal stability. The ability of this compound to undergo step-growth polymerization under controlled conditions has opened new avenues for its application in high-performance polymers.

In the field of drug delivery, benzyl isocyanatomethyl piperidine has shown promise as a carrier molecule due to its ability to form stable complexes with bioactive agents. Its amphiphilic nature, resulting from the combination of hydrophobic benzyl and hydrophilic amine groups, facilitates the encapsulation and controlled release of drugs. This property has been exploited in designing nanoscale drug delivery systems that improve therapeutic efficacy while minimizing side effects.

The synthesis of 1-benzyl-2-(isocyanatomethyl)piperidine typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. These developments have made the compound more accessible for large-scale applications in industries such as pharmaceuticals, agrochemicals, and specialty chemicals.

Beyond its practical applications, CAS No. 2649033-63-4 has also served as a valuable model compound for studying fundamental chemical reactions. Its reactivity patterns provide insights into the behavior of similar molecules under various reaction conditions, contributing to the broader understanding of organic chemistry.

In conclusion, 1-benzyl-2-(isocyanatomethyl)piperidine, or CAS No. 2649033-63-4, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and therapeutic agents.